Cas no 1358784-11-8 (3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride)

• Product Name: 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride
• CAS No: 1358784-11-8
• MF: C₇H₉ClF₃N₃
• MW: 227.61467051506
• CID: 5857561
• PubChem ID: 86685643
• Update Time: 2026-03-11

3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride
• 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride
• SY344432
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro imidazo[1,5-a]pyrazine hydrochloride
• 3-(TRIFLUOROMETHYL)-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRAZINE HYDROCHLORIDE
• 1358784-11-8
• D95220
• SCHEMBL14956768
• starbld0034428
• CS-0184129
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine HCl
• AS-79458
• MFCD32869281

• Inchi： 1S/C7H8F3N3.ClH/c8-7(9,10)6-12-4-5-3-11-1-2-13(5)6;/h4,11H,1-3H2;1H
• InChI Key： FJZQOTCIQIQNPT-UHFFFAOYSA-N
• SMILES： C12=CN=C(C(F)(F)F)N1CCNC2.[H]Cl

Computed Properties

• Exact Mass: 227.0437095g/mol
• Monoisotopic Mass: 227.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride

Recent Advances in the Study of 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride (CAS: 1358784-11-8)

The compound 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride (CAS: 1358784-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl group and imidazopyrazine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving cyclization and subsequent hydrochlorination, achieving a high yield of the target compound. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride exhibits potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively inhibits the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings suggest its potential as a novel anticancer agent, particularly for cancers with aberrant PI3K signaling.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate immune responses. A recent study in European Journal of Pharmacology (2024) demonstrated that 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride suppresses pro-inflammatory cytokine production in macrophages, indicating its potential utility in treating autoimmune and inflammatory disorders. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride. Current research is focused on optimizing its drug-like properties, such as improving solubility and reducing metabolic instability. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with preliminary data expected in the coming years.

In conclusion, 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride (CAS: 1358784-11-8) represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities and favorable physicochemical properties make it a compelling candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in drug development.